Cas no 96548-04-8 (3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione)
![3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione structure](https://www.kuujia.com/scimg/cas/96548-04-8x500.png)
96548-04-8 structure
Product name:3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione
3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione Chemical and Physical Properties
Names and Identifiers
-
- 3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione
- 3-[[4-(4-methylphenyl)piperazin-1-yl]methyl]-5-[(2-methylquinazolin-4-yl)oxymethyl]-1,3,4-oxadiazole-2-thione
- BRN 5671625
- 1,3,4-Oxadiazole-2(3H)-thione, 3-((4-(4-methylphenyl)-1-piperazinyl)methyl)-5-(((2-methyl-4-quinazolinyl)oxy)methyl)-
- DTXCID20164810
- 96548-04-8
- DTXSID70242319
-
- Inchi: InChI=1S/C24H26N6O2S/c1-17-7-9-19(10-8-17)29-13-11-28(12-14-29)16-30-24(33)32-22(27-30)15-31-23-20-5-3-4-6-21(20)25-18(2)26-23/h3-10H,11-16H2,1-2H3
- InChI Key: RPGOUJJGWZGFLF-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CN3C(=S)OC(=N3)COC4=NC(=NC5=CC=CC=C54)C
Computed Properties
- Exact Mass: 462.183795
- Monoisotopic Mass: 462.183795
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 707
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.4
- XLogP3: 4.7
Experimental Properties
- Density: 1.35
- Boiling Point: 576.7°C at 760 mmHg
- Flash Point: 302.6°C
- Refractive Index: 1.691
3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione Related Literature
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
-
Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
96548-04-8 (3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione) Related Products
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